Cas no 18387-19-4 (1-Aza-2-silacyclopentane,1,2,2,4-tetramethyl-)

• Product Name: 1-Aza-2-silacyclopentane,1,2,2,4-tetramethyl-
• CAS No: 18387-19-4
• MF: C₇H₁₇NSi
• MW: 143.302082777023
• MDL: MFCD01937238
• CID: 122955
• PubChem ID: 11332536
• Update Time: 2025-04-18

1-Aza-2-silacyclopentane,1,2,2,4-tetramethyl- Chemical and Physical Properties

Names and Identifiers

• 1-Aza-2-silacyclopentane,1,2,2,4-tetramethyl-
• N-METHYL-AZA-2,2,4-TRIMETHYLSILACYCLOPENTANE
• 1,1,2,4-Tetramethyl-1-sila-2-azacyclopentane
• 1,2,2,4-tetramethyl-[1,2]azasilolidine
• 1,2,2,4-tetramethyl-1-aza-2-silacyclopentan
• 1,2,2,4-Tetramethyl-1-aza-2-silacyclopentane
• cyclosilazane
• dow corning x2-8189
• 1,2,2,4-tetramethylazasilolidine
• 1-Aza-2-silacyclopentane, 1,2,2,4-tetramethyl-
• 1,2,2,4-tetramethyl-1,2-azasilolidine
• SCHEMBL333047
• DTXSID30885029
• NS00128528
• AKOS006345713
• 18387-19-4
• MFCD01937238
• FT-0690789
• LXWJIZILSYLRND-UHFFFAOYSA-N

• MDL： MFCD01937238
• Inchi： 1S/C7H17NSi/c1-7-5-8(2)9(3,4)6-7/h7H,5-6H2,1-4H3
• InChI Key： LXWJIZILSYLRND-UHFFFAOYSA-N
• SMILES： [Si]1(C)(C)CC(C)CN1C

Computed Properties

• Exact Mass: 143.11300
• Monoisotopic Mass: 143.113026081g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• Density: 0.85
• Boiling Point: 142 ºC
• Flash Point: 40 ºC
• Refractive Index: 1.4308
• PSA: 3.24000
• LogP: 1.71090

1-Aza-2-silacyclopentane,1,2,2,4-tetramethyl- Security Information

• TSCA：Yes